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Compound of Interest

Compound Name: Tilpisertib

Cat. No.: B3325163

For immediate release

This document provides essential guidance on the proper disposal procedures for Tilpisertib,
a serine/threonine kinase inhibitor. Adherence to these procedures is critical to ensure the
safety of laboratory personnel and to mitigate environmental contamination. The information is
intended for researchers, scientists, and drug development professionals who handle this
compound.

Hazard Identification and Safety Precautions

Tilpisertib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects. Therefore, it is imperative to handle this compound and its waste with care, utilizing

appropriate personal protective equipment (PPE) and following established laboratory safety
protocols.

Key Hazard Information
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Hazard Classification Description Precautionary Statement

P301 + P312: IF
SWALLOWED: Call a POISON

Acute Oral Toxicity Harmful if swallowed. o
CENTER or doctor/physician if
you feel unwell.

) o ) o P273: Avoid release to the

Acute Aquatic Toxicity Very toxic to aquatic life.

environment.

) ] o Very toxic to aquatic life with ]
Chronic Aquatic Toxicity ) P391: Collect spillage.
long lasting effects.

Core Disposal Principle: Professional Waste
Management

The primary and mandated method for the disposal of Tilpisertib and any materials
contaminated with it is through an approved hazardous waste disposal facility. Do not dispose
of Tilpisertib down the drain or in regular solid waste. The Safety Data Sheet (SDS) for
Tilpisertib fosmecarbil explicitly states:

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Due to its toxicity to aquatic organisms, preventing its entry into the environment is of
paramount importance.

Step-by-Step Laboratory Waste Handling Protocol

While final disposal must be carried out by a licensed service, proper handling and segregation
of Tilpisertib waste within the laboratory are crucial first steps. The following protocol outlines
the recommended procedure leading up to professional disposal.

Experimental Workflow for Tilpisertib Waste
Management
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Experimental Workflow for Tilpisertib Waste Management

Waste Generation
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(e.g., unused compound, contaminated labware)

-

Segregation and Collection

y

[ Segregate waste into designated,
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T

Liquid Waste: Solid Waste:
Collect in a clearly labeled, leak-proof container. Collect in a designated, sealed plastic bag or container.

(e.g., glass or compatible plastic bottle) (e.g., contaminated tips, tubes, gloves)
)

\ Storage /

Store waste containers in a designated,
secure, and well-ventilated secondary containment area.

4 Dispvosal A
Arrange for pickup by a
licensed hazardous waste disposal service.
Y
Gomplete all necessary waste disposal documentation]
- J

Click to download full resolution via product page

Caption: This workflow outlines the essential steps for the safe handling and disposal of
Tilpisertib waste within a laboratory setting.
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Detailed Steps:

e Segregation at the Source:

[e]

Immediately upon generation, segregate all Tilpisertib waste from non-hazardous waste.

o Solid Waste: This includes, but is not limited to, contaminated personal protective
equipment (gloves, lab coats), plasticware (pipette tips, tubes), and any paper or other
materials that have come into contact with Tilpisertib. Place these items in a clearly
labeled, durable, and sealable plastic bag or container designated for "Tilpisertib Solid
Waste."

o Liquid Waste: This includes unused solutions, solvents used to rinse contaminated
glassware, and any other liquid containing Tilpisertib. Collect liquid waste in a dedicated,
leak-proof, and chemically compatible container (e.g., a glass or polyethylene bottle with a
secure screw cap). The container must be clearly labeled as "Hazardous Waste:
Tilpisertib."

o Sharps: Any needles, syringes, or other sharps contaminated with Tilpisertib should be
disposed of in a designated sharps container that is also labeled as containing Tilpisertib
waste.

o Container Labeling:

o All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The name of the chemical: "Tilpisertib"

The primary hazards (e.qg., "Toxic," "Harmful if Swallowed," "Aquatic Toxin")

The date the waste was first added to the container.

The laboratory and contact information.

+ Waste Storage:
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o Store waste containers in a designated, secure, and well-ventilated area away from
general laboratory traffic.

o Ensure that liquid waste containers are stored in secondary containment to prevent spills.

o Do not overfill waste containers. Leave adequate headspace (at least 10%) to allow for
expansion of contents.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the
Tilpisertib waste.

o Provide the disposal service with an accurate description of the waste, including its
composition and volume.

o Complete all required waste manifests and other documentation as instructed by your
EHS department or the disposal contractor.

Tilpisertib's Mechanism of Action: Inhibition of the
MAP3KS8 Signaling Pathway

Tilpisertib is an inhibitor of the MAP3K8 (also known as TPL2 or COT) protein, a key
component of the mitogen-activated protein kinase (MAPK) signaling cascade. This pathway
plays a crucial role in inflammatory responses. By inhibiting MAP3K8, Tilpisertib can modulate
downstream signaling and is being investigated for the treatment of inflammatory conditions
such as ulcerative colitis.

MAP3K8 Signaling Pathway
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Simplified MAP3K8 Signaling Pathway
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Caption: This diagram illustrates the role of MAP3K8 in the MAPK signaling cascade and the
point of inhibition by Tilpisertib.

By providing this comprehensive guidance, we aim to foster a culture of safety and
environmental responsibility in the handling and disposal of Tilpisertib. Your diligence in
following these procedures is essential for the protection of yourself, your colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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